Cas no 5149-69-9 (3-(1-benzofuran-2-yl)-3-oxopropanenitrile)

3-(1-benzofuran-2-yl)-3-oxopropanenitrile structure
5149-69-9 structure
Product Name:3-(1-benzofuran-2-yl)-3-oxopropanenitrile
CAS No:5149-69-9
MF:C11H7NO2
MW:185.178782701492
MDL:MFCD00047286
CID:368433
PubChem ID:21232
Update Time:2025-04-19

3-(1-benzofuran-2-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofuranpropanenitrile,b-oxo-
    • 3-(1-benzofuran-2-yl)-3-oxopropanenitrile
    • 3-(Benzofuran-2-yl)-3-oxopropanenitrile
    • 2-benzofuranpropanenitrile, beta-oxo-
    • 2-Benzo-furanacetonitrile
    • 5149-69-9
    • EN300-09471
    • CS-0062611
    • Z56346968
    • BRN 0146419
    • 2-Benzofuranpropionitrile, beta-oxo-
    • beta-Oxo-2-benzofuranpropanenitrile
    • E70467
    • cyanoacetylcoumarone
    • BD-0229
    • BENZOFURAN, 2-CYANOACETYL-
    • A-Oxo-2-benzofuranpropanenitrile
    • USAF KF-4
    • DTXSID70199470
    • MFCD00047286
    • AKOS000116878
    • -Oxo-2-benzofuranpropanenitrile
    • 2-Cyanoacetylcoumarone
    • FT-0680867
    • 4-18-00-05598 (Beilstein Handbook Reference)
    • J-510804
    • SCHEMBL136089
    • DB-071360
    • MDL: MFCD00047286
    • Inchi: 1S/C11H7NO2/c12-6-5-9(13)11-7-8-3-1-2-4-10(8)14-11/h1-4,7H,5H2
    • InChI Key: GCABLKFGYPIVFC-UHFFFAOYSA-N
    • SMILES: O1C(C(CC#N)=O)=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 185.04771
  • Monoisotopic Mass: 185.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 149-151°
  • Boiling Point: 365.1±22.0 °C at 760 mmHg
  • Flash Point: 174.6±22.3 °C
  • PSA: 54
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(1-benzofuran-2-yl)-3-oxopropanenitrile Security Information

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